Cas no 99875-27-1 (1(2H)-Azocinecarboxaldehyde, hexahydro-2-oxo- (9CI))

• Product Name: 1(2H)-Azocinecarboxaldehyde, hexahydro-2-oxo- (9CI)
• CAS No: 99875-27-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 1016789
• PubChem ID: 13429284
• Update Time: 2025-04-20

1(2H)-Azocinecarboxaldehyde, hexahydro-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Azocinecarboxaldehyde, hexahydro-2-oxo- (9CI)
• 2-oxoazocane-1-carbaldehyde
• DTXSID30540545
• 99875-27-1
• SCHEMBL13649507

• Inchi： 1S/C8H13NO2/c10-7-9-6-4-2-1-3-5-8(9)11/h7H,1-6H2
• InChI Key： SJJXPNZUJWTJNG-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCN1C=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.4Ų